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impurities

  • 2,5-Dimethylene-3,6-diketopiperazine
    2,5-Dimethylene-3,6-diketopiperazine
    • Cat. No.:
    • B195356
    • CAS No.:
    • 15996-22-2
    • Molecular Formula:
    • C6H6N2O2
    • Molecular Weight:
    • 138.12 g/mol
    Description
    3,6-Methylene-2,5-piperazinedione is an impurity of Cycloserine, an antibacterial agent.
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  • 6-Oxodocetaxel
    6-Oxodocetaxel
    • Cat. No.:
    • B193550
    • CAS No.:
    • 167074-97-7
    • Molecular Formula:
    • C43H51NO14
    • Molecular Weight:
    • 805.9 g/mol
    Description
    10-oxo Docetaxel is a degradation product of docetaxel.
    Docetaxel intermediate.
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  • CID 9869685
    CID 9869685
    • Cat. No.:
    • B193763
    • CAS No.:
    • 27164-46-1
    • Molecular Formula:
    • C14H14N8NaO4S3
    • Molecular Weight:
    • 477.5 g/mol
    Description
    Cefazolin sodium is a cephalosporin organic sodium salt having [(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl and (1H-tetrazol-1-ylacetyl)amino side-groups. It contains a cefazolin(1-).
    Cefazolin Sodium is ...
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  • Dobutamine
    Dobutamine
    • Cat. No.:
    • B195870
    • CAS No.:
    • 34368-04-2
    • Molecular Formula:
    • C18H23NO3
    • Molecular Weight:
    • 301.4 g/mol
    Description
    Dobutamine is a catecholamine that is 4-(3-aminobutyl)phenol in which one of the hydrogens attached to the nitrogen is substituted by a 2-(3,4-dihydroxyphenyl)ethyl group. A beta1-adrenergic receptor agonist tha...
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  • 2-((4-Chlorophenyl)acetyl)benzoic acid
    2-((4-Chlorophenyl)acetyl)benzoic acid
    • Cat. No.:
    • B195396
    • CAS No.:
    • 53242-76-5
    • Molecular Formula:
    • C15H11ClO3
    • Molecular Weight:
    • 274.7 g/mol
    Description
    Azelastine Impurity C is an impurity of Azelastine.
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  • 5beta-Cholanic acid
    5beta-Cholanic acid
    • Cat. No.:
    • B196147
    • CAS No.:
    • 546-18-9
    • Molecular Formula:
    • C24H40O2
    • Molecular Weight:
    • 360.6 g/mol
    Description
    5beta-cholanic acid is a cholanic acid and a member of 5beta-cholanic acids.
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  • Vanillylmandelic Acid
    Vanillylmandelic Acid
    • Cat. No.:
    • B195454
    • CAS No.:
    • 55-10-7
    • Molecular Formula:
    • C9H10O5
    • Molecular Weight:
    • 198.17 g/mol
    Description
    Vanillylmandelic acid is an aromatic ether that is the 3-O-methyl ether of 3,4-dihydroxymandelic acid. It has a role as a human metabolite. It is an aromatic ether, a 2-hydroxy monocarboxylic acid and a member o...
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  • M-Chloramphenicol
    M-Chloramphenicol
    • Cat. No.:
    • B194032
    • CAS No.:
    • 7411-65-6
    • Molecular Formula:
    • C11H12Cl2N2O5
    • Molecular Weight:
    • 323.13 g/mol
    Description
    m-Chloramphenicol threo form is an impurity of Chloramphenicol. Chloramphenicol is an antibiotic used for the treatment of a number of bacterial infections.
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  • 5-Acetyl-2,3-dihydrobenzo[b]furan
    5-Acetyl-2,3-dihydrobenzo[b]furan
    • Cat. No.:
    • B196252
    • CAS No.:
    • 90843-31-5
    • Molecular Formula:
    • C10H10O2
    • Molecular Weight:
    • 162.18 g/mol
    Description
    5-Acetyl-2,3-Dihydro-1-Benzofuran is used to prepare tricyclic [1,2,4]triazine 1,4-dioxides as hypoxia selective cytotoxins. It is also used to synthesize N-(1-benzo[1,3]dioxol-5-yl)ethyl-, N-[1-(2,3-dihydro-ben...
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  • Didestriazole Anastrozole Dimer Impurity
    Didestriazole Anastrozole Dimer Impurity
    • Cat. No.:
    • B193206
    • CAS No.:
    • 918312-71-7
    • Molecular Formula:
    • C26H29N3
    • Molecular Weight:
    • 383.5 g/mol
    Description
    Anastrozole Impurity
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